Cas no 84472-25-3 (N-Acetyl-(+)-Pseudoephedrine)

N-Acetyl-(+)-Pseudoephedrine structure

N-Acetyl-(+)-Pseudoephedrine structure

Product Name:N-Acetyl-(+)-Pseudoephedrine

CAS No:84472-25-3

Molecular Formula:C_₁₂H_₁₇NO_₂

Molecular Weight:207.268883466721

CID:1059992

PubChem ID:11344789

N-Acetyl-(+)-Pseudoephedrine Properties

Names and Identifiers

- N-Acetyl-(+)-Pseudoephedrine
- N-[(1S,2S)-1-Hydroxy-1-phenyl-2-propanyl]-N-methylacetamide
- 5878-95-5
- SCHEMBL16901643
- 84472-25-3
- (1S,2S)-N-Acetylpseudoephedrine
- N-[(1S,2S)-1-hydroxy-1-phenylpropan-2-yl]-N-methylacetamide
- rac N-Acetyl-Pseudoephedrine
- +Expand
- InChIKey： ZZGMTCKULVMTDB-JOYOIKCWSA-N
- Inchi： InChI=1S/C12H17NO2/c1-9(13(3)10(2)14)12(15)11-7-5-4-6-8-11/h4-9,12,15H,1-3H3/t9-,12+/m0/s1
- SMILES： CC(C(C1=CC=CC=C1)O)N(C)C(=O)C

Computed Properties

Exact Mass: 207.125928785g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 207.125928785g/mol
Heavy Atom Count: 15
Complexity: 212
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 40.5Å²

N-Acetyl-(+)-Pseudoephedrine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AH52552-25mg	N-Acetyl-(+)-Pseudoephedrine	84472-25-3		25mg	$272.00	2024-04-19
TRC	A187615-10mg	N-Acetyl-(+)-Pseudoephedrine	84472-25-3		10mg	$ 81.00	2023-04-19

N-Acetyl-(+)-Pseudoephedrine Related Literature

1. A recyclable and photocontrollable resistive memory device based on polycoumarinsiloxanes†

Zhen Chen,Yuchao Liu,Huihui Li,Xiaoli Sun,Zhongjie Ren J. Mater. Chem. C, 2020,8, 7527-7533
2. Dissociative and non-dissociative adsorption dynamics of N2 on Fe(110)

Phys. Chem. Chem. Phys., 2012,14, 7471-7480
3. Benchmarking methods of enhanced heavy oil recovery using a microscaled bead-pack

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4. Structure–property relationships based on Hammett constants in cyclometalated iridium(iii) complexes: their application to the design of a fluorine-free FIrPic-like emitter†

Julien Frey,Basile F. E. Curchod,Rosario Scopelliti,Ivano Tavernelli,Ursula Rothlisberger,Mohammad K. Nazeeruddin,Etienne Baranoff Dalton Trans., 2014,43, 5667-5679
5. Radiofrequency atomization and excitation with a hot graphite cup electrode for trace element determination by atomic emission spectrometry

J. Anal. At. Spectrom., 1992,7, 539-544
6. Organocatalytic chain scission of poly(lactides): a general route to controlled molecular weight, functionality and macromolecular architecture

Frederik Nederberg,Eric F. Connor,Thierry Glausser,James L. Hedrick Chem. Commun., 2001, 2066-2067
7. Genetic encoding of 2-aryl-5-carboxytetrazole-based protein photo-cross-linkers†

Yulin Tian,Qing Lin Chem. Commun., 2018,54, 4449-4452
8. Front cover

J. Mater. Chem. A, 2023,11, 15563-15564
9. Adsorption and binding of capping molecules for highly luminescent CdSenanocrystals – DFT simulation studies†

Hung-Lung Chou,Chih-Hsiang Tseng,K. Chandrasekara Pillai,Liang-Yih Chen Nanoscale, 2010,2, 2679-2684
10. Publication received

Analyst, 1959,84, 196-196

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